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Compound of Interest

Compound Name: 2-(Pyridine-4-sulfonyl)ethan-1-ol

Cat. No.: B13265863

Get Quote

Introduction & Scope
2-(Pyridine-4-sulfonyl)ethan-1-ol is a bifunctional heterocyclic building block often employed

as a "masked" vinyl sulfone in the synthesis of cysteine-reactive probes, proteolysis targeting

chimeras (PROTACs), and antibody-drug conjugates (ADCs). Its utility relies on the latent

reactivity of the sulfonyl-ethanol motif, which can undergo

-elimination to form a reactive vinyl sulfone.

Consequently, the analytical challenge is twofold:

Confirming the oxidation state: Distinguishing the sulfone (

) from the sulfide (

) or sulfoxide (

) precursors.
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Ensuring stability: Detecting trace amounts of the elimination product (4-

(vinylsulfonyl)pyridine) which may form under improper storage or basic conditions.

This guide provides a self-validating analytical suite designed to meet rigorous drug

development standards.
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Figure 1: Integrated analytical workflow for full characterization.

Structural Identification: Nuclear Magnetic
Resonance (NMR)
NMR is the primary method for distinguishing the target sulfone from its sulfide precursor. The

electron-withdrawing nature of the sulfonyl group (

) causes a distinct downfield shift in the adjacent methylene protons compared to the sulfide.

Protocol A: 1H-NMR Acquisition
Instrument: 400 MHz or higher.[1]

Solvent: DMSO-d6 (Preferred over

to visualize the hydroxyl proton and prevent peak broadening due to exchange).
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Concentration: 10-15 mg in 0.6 mL solvent.

Reference: TMS (0.00 ppm) or residual DMSO pentet (2.50 ppm).

Data Analysis & Interpretation
The spectrum should display three distinct regions.[2][3] Use the table below to validate your

signals.

Moiety Proton Type Multiplicity

Predicted Shift
(

, ppm)

Diagnostic
Value

Pyridine Ring C2-H / C6-H Doublet (AA') 8.80 - 8.95
-protons to

Nitrogen

(deshielded).

Pyridine Ring C3-H / C5-H Doublet (BB') 7.80 - 7.95 -protons to

Nitrogen.

Ethyl Linker Triplet/Multiplet 3.70 - 3.85
Standard alcohol

methylene.

Ethyl Linker Triplet 3.50 - 3.65

CRITICAL: If this

is < 3.2 ppm, you

likely have the

sulfide or

sulfoxide.

Hydroxyl Broad Singlet 4.80 - 5.10

Visible in dry

DMSO-d6;

disappears with

shake.

Critical Quality Attribute (CQA): Check for vinyl protons (doublets around 6.2 - 7.0 ppm).

Presence indicates degradation to 4-(vinylsulfonyl)pyridine.
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Purity Profiling: HPLC-UV/MS Method
Because the pyridine ring is basic and the molecule is polar, standard C18 methods often result

in peak tailing. This protocol uses a buffered mobile phase to ensure sharp peak shape and

reproducibility.

Protocol B: Reverse-Phase HPLC Method
Column: C18 with polar-embedded group (e.g., Waters XBridge or Phenomenex Luna

Omega Polar C18), 150 x 4.6 mm, 3.5 µm or 5 µm.

Mobile Phase A: 10 mM Ammonium Formate in Water, pH 3.5 (adjusted with Formic Acid).

Mobile Phase B: Acetonitrile (HPLC Grade).[4]

Flow Rate: 1.0 mL/min.[5][6]

Temperature: 30°C.

Detection: UV at 254 nm (Pyridine

) and 210 nm.

Gradient Table:

Time (min) % Mobile Phase A % Mobile Phase B Event

0.0 95 5 Equilibration

2.0 95 5 Injection / Hold

15.0 40 60 Linear Gradient

18.0 5 95 Wash

20.0 5 95 Wash Hold

20.1 95 5 Re-equilibration

| 25.0 | 95 | 5 | End |
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Figure 2: Decision logic for selecting acidic buffer to prevent pyridine tailing.

Vibrational Spectroscopy (FT-IR)[3]
FT-IR provides a rapid "fingerprint" confirmation, particularly useful for incoming raw material

inspection (solid state).

Protocol C: ATR-FTIR
Method: Attenuated Total Reflectance (ATR) on neat solid/oil.
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Range: 4000 – 600

.

Resolution: 4

.

Diagnostic Bands:

Sulfone (

): Look for two strong bands.

Asymmetric stretch: ~1300–1320

.

Symmetric stretch: ~1140–1160

.

Hydroxyl (

): Broad band at 3200–3400

.

Pyridine Ring: Aromatic

stretches at 1580–1600

and ~1450

.

Mass Spectrometry (MS)[7]
Ionization: Electrospray Ionization (ESI) in Positive Mode (+).

Rationale: The pyridine nitrogen is easily protonated.
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Expected Ion:

.

Calculation:

Formula:

Exact Mass: 187.03 g/mol

Observed m/z: 188.04 (

).

Stability & Storage Guidelines
This compound is a latent electrophile.

Risk: Under basic conditions (pH > 8), it eliminates water to form 4-(vinylsulfonyl)pyridine.

Storage: Store at -20°C under inert atmosphere (Argon/Nitrogen).

Re-test: Perform HPLC (Protocol B) every 6 months to check for the "vinyl" impurity peak,

which will elute later (more hydrophobic) than the alcohol target.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 9 / 9 Tech Support

https://pubchem.ncbi.nlm.nih.gov/compound/Pyridine-4-sulfonyl-Chloride
https://pubchem.ncbi.nlm.nih.gov/compound/Pyridine-4-sulfonyl-Chloride
https://www.benchchem.com/product/b13265863/docs#application-note-comprehensive-characterization-of-2-pyridine-4-sulfonyl-ethan-1-ol
https://www.benchchem.com/product/b13265863/docs#application-note-comprehensive-characterization-of-2-pyridine-4-sulfonyl-ethan-1-ol
https://www.benchchem.com/product/b13265863/docs#application-note-comprehensive-characterization-of-2-pyridine-4-sulfonyl-ethan-1-ol
https://www.benchchem.com/product/b13265863/docs#application-note-comprehensive-characterization-of-2-pyridine-4-sulfonyl-ethan-1-ol
https://www.benchchem.com/product/b13265863?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13265863?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

